Cas no 2172541-24-9 (3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol)

• Product Name: 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol
• CAS No: 2172541-24-9
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 6097675
• PubChem ID: 165589340
• Update Time: 2025-06-14

3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol
• 2172541-24-9
• EN300-1613630

• Inchi： 1S/C10H8FNO2/c1-6-10(13)9(12-14-6)7-4-2-3-5-8(7)11/h2-5,13H,1H3
• InChI Key： NQCAGUXINWRODE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(=C(C)ON=1)O

Computed Properties

• Exact Mass: 193.05390666g/mol
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol

Comprehensive Overview of 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol (CAS No. 2172541-24-9)

In the realm of organic chemistry and pharmaceutical research, 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol (CAS No. 2172541-24-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorophenyl and oxazol-4-ol moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and precise structure make it a promising candidate for further investigation in drug discovery and material science.

The fluorophenyl group in 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol is particularly noteworthy, as fluorine substitution often enhances the metabolic stability and binding affinity of pharmaceutical compounds. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic profiles. Researchers are actively exploring how this compound's oxazol-4-ol core interacts with biological targets, a topic frequently searched in academic databases and AI-driven research tools.

From a synthetic perspective, 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol represents a fascinating case study in heterocyclic chemistry. The 1,2-oxazole ring system, a common motif in many FDA-approved drugs, contributes to the compound's versatility. Recent publications have highlighted the growing demand for fluorinated heterocycles, a keyword often associated with high-impact research in organic synthesis forums and search engine queries.

Applications of 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol extend beyond pharmaceuticals. Its potential use in agrochemicals and material science is being explored, addressing common user queries about "fluorine in crop protection" or "heterocycles in advanced materials." The compound's stability under various conditions makes it a subject of interest for researchers investigating sustainable chemistry solutions, a hot topic in both academic and industrial circles.

Quality control and analytical characterization of 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol are critical aspects of its study. Advanced techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and verify structural integrity. These methods align with frequently searched terms like "analytical validation of fluorinated compounds" and "characterization of oxazole derivatives," reflecting the compound's relevance in modern analytical chemistry.

In conclusion, 3-(2-fluorophenyl)-5-methyl-1,2-oxazol-4-ol (CAS No. 2172541-24-9) represents a compelling area of research at the intersection of fluorine chemistry and heterocyclic synthesis. Its potential applications across multiple scientific disciplines, combined with the growing interest in fluorinated bioactive molecules, position this compound as a valuable subject for future investigations. As research continues, this molecule may well contribute to breakthroughs in drug development, agricultural science, and advanced material design.